(2Z)-2-[(4-methylphenyl)formamido]-3-(3-methylthiophen-2-yl)-N-[3-(morpholin-4-yl)propyl]prop-2-enamide
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Description
This compound is a Z-configuration enamide derivative featuring a 4-methylphenyl formamido group, a 3-methylthiophen-2-yl substituent, and a morpholin-4-ylpropyl chain. Its structural complexity arises from the interplay of aromatic, heterocyclic, and polar functional groups, which influence its physicochemical and biological properties. The thiophene and morpholine moieties enhance π-stacking interactions and solubility, respectively, making it a candidate for therapeutic applications such as kinase inhibition or antimicrobial activity .
Properties
IUPAC Name |
4-methyl-N-[(Z)-1-(3-methylthiophen-2-yl)-3-(3-morpholin-4-ylpropylamino)-3-oxoprop-1-en-2-yl]benzamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H29N3O3S/c1-17-4-6-19(7-5-17)22(27)25-20(16-21-18(2)8-15-30-21)23(28)24-9-3-10-26-11-13-29-14-12-26/h4-8,15-16H,3,9-14H2,1-2H3,(H,24,28)(H,25,27)/b20-16- | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LOZMLXMNJWVBHE-SILNSSARSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)NC(=CC2=C(C=CS2)C)C(=O)NCCCN3CCOCC3 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)C(=O)N/C(=C\C2=C(C=CS2)C)/C(=O)NCCCN3CCOCC3 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H29N3O3S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.6 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound (2Z)-2-[(4-methylphenyl)formamido]-3-(3-methylthiophen-2-yl)-N-[3-(morpholin-4-yl)propyl]prop-2-enamide is a complex organic molecule with a molecular weight of approximately 427.6 g/mol. Its unique structural features suggest potential biological activities, particularly in medicinal chemistry. This article explores its biological activity, synthesis methods, and potential applications.
Structural Overview
This compound possesses several key functional groups:
- Prop-2-enamide Backbone : Provides a conjugated system that may enhance reactivity.
- Formamido Group : Known for its role in various biological activities.
- Aromatic and Heteroaromatic Systems : The presence of thiophene and phenyl rings suggests potential interactions with biological macromolecules.
- Morpholine Moiety : Often associated with pharmacological activity, particularly in analgesics and anti-inflammatory agents.
Biological Activity
Research indicates that compounds similar to (2Z)-2-[(4-methylphenyl)formamido]-3-(3-methylthiophen-2-yl)-N-[3-(morpholin-4-yl)propyl]prop-2-enamide exhibit a range of biological activities:
1. Anti-inflammatory Effects
Several studies have highlighted the anti-inflammatory properties of compounds containing thiophene and morpholine groups. These compounds can inhibit pro-inflammatory cytokines, suggesting their potential use in treating inflammatory diseases.
2. Analgesic Properties
Compounds with similar structures have been shown to possess analgesic properties, potentially through modulation of pain pathways and receptors.
3. Antimicrobial Activity
The presence of aromatic systems in the structure may contribute to antimicrobial effects, as seen in related compounds that target bacterial cell walls or disrupt cellular processes.
Study 1: Anti-inflammatory Activity
In a study examining the anti-inflammatory effects of thiophene derivatives, it was found that similar compounds significantly reduced inflammation markers in animal models. The mechanism was attributed to the inhibition of NF-kB signaling pathways.
Study 2: Analgesic Efficacy
Research on morpholine-based compounds demonstrated their ability to alleviate pain in rodent models through central nervous system pathways. The specific compound's effectiveness was linked to its ability to cross the blood-brain barrier.
Synthesis Methods
The synthesis of (2Z)-2-[(4-methylphenyl)formamido]-3-(3-methylthiophen-2-yl)-N-[3-(morpholin-4-yl)propyl]prop-2-enamide can be approached through various methods:
- Condensation Reactions : Combining appropriate amines and aldehydes under controlled conditions.
- Reflux Methods : Utilizing solvents to facilitate reactions at elevated temperatures for higher yields.
- Catalytic Methods : Employing catalysts to enhance reaction rates and selectivity.
Comparative Analysis
To better understand the biological activity of this compound, a comparison with structurally similar compounds is useful:
| Compound Name | Structural Features | Biological Activity |
|---|---|---|
| Compound A | 4-Methylphenyl + Thiophene | Antimicrobial |
| Compound B | Morpholine + Amide Group | Analgesic |
| Compound C | Aromatic Rings + Alkyl Chain | Antioxidant |
This table illustrates how variations in structure can lead to different biological activities, emphasizing the uniqueness of (2Z)-2-[(4-methylphenyl)formamido]-3-(3-methylthiophen-2-yl)-N-[3-(morpholin-4-yl)propyl]prop-2-enamide.
Scientific Research Applications
The compound (2Z)-2-[(4-methylphenyl)formamido]-3-(3-methylthiophen-2-yl)-N-[3-(morpholin-4-yl)propyl]prop-2-enamide is a complex organic molecule with potential applications across various scientific fields, particularly in medicinal chemistry. This article explores its structural features, synthesis methods, biological activities, and potential applications.
Structural Features
The compound is characterized by a prop-2-enamide backbone that includes:
- A formamido group attached to a para-methylphenyl ring .
- A 3-methylthiophenyl moiety .
- A morpholine group linked via a propyl chain.
These structural components suggest that the compound may exhibit unique reactivity and biological activity due to the presence of both aromatic and heteroaromatic systems, which can enhance interaction profiles with biological targets.
Biological Activities
Research indicates that compounds with similar structural features often exhibit diverse biological activities. The potential biological activities of (2Z)-2-[(4-methylphenyl)formamido]-3-(3-methylthiophen-2-yl)-N-[3-(morpholin-4-yl)propyl]prop-2-enamide may include:
- Anti-inflammatory Effects : The presence of the thiophene and morpholine groups may contribute to anti-inflammatory properties, similar to other thiophene derivatives.
- Analgesic Activity : Morpholine-containing compounds have shown promise as analgesics, suggesting potential pain-relieving properties for this compound.
- Antimicrobial Properties : The aromatic rings in its structure may enhance its ability to interact with microbial targets, offering potential as an antimicrobial agent.
Applications in Medicinal Chemistry
The unique combination of functional groups in this compound suggests various applications in medicinal chemistry:
- Drug Development : The compound could serve as a lead structure for developing new drugs targeting inflammation or pain management.
- Biological Probes : Its ability to interact with biological macromolecules makes it suitable for use as a probe in biochemical assays.
- Therapeutic Agents : Given its structural complexity, it may exhibit synergistic effects that could be harnessed for therapeutic purposes.
Comparison with Similar Compounds
Table 1: Key Structural Features of Comparable Compounds
- Aromatic vs. Heterocyclic Groups : The target compound’s 3-methylthiophen-2-yl group offers enhanced metabolic stability compared to phenyl rings (e.g., in ), as thiophenes resist oxidative degradation common in purely aromatic systems.
- Polarity and Solubility: The morpholin-4-ylpropyl chain improves aqueous solubility relative to non-polar substituents like propyl () or phenyl (). Morpholine’s puckered conformation (as per ring-puckering coordinates in ) further optimizes binding pocket interactions.
Pharmacological and Physicochemical Properties
Table 3: Comparative Bioactivity and Properties
- Electron-Withdrawing Effects : The 4-chlorophenyl group in increases electrophilicity, enhancing receptor binding but reducing solubility. The target’s 4-methylphenyl balances lipophilicity and polarity.
- Hydrogen Bonding : The formamido group in the target compound forms stronger hydrogen bonds than thioamide () or acrylamido () groups, improving target selectivity.
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
